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Compound of Interest

Compound Name: 3,7-Dimethyloctanal

Cat. No.: B3032866

Audience: Researchers, scientists, and drug development professionals.

Introduction: 3,7-Dimethyloctanal, commonly known as citronellal, is a monoterpenoid
aldehyde found in the essential oils of various plants, including Cymbopogon species (e.g.,
citronella grass). It has demonstrated significant antifungal activity against a range of plant
pathogens, making it a promising candidate for the development of natural, biodegradable
fungicides. These notes provide a summary of its efficacy, mechanism of action, and detailed
protocols for its evaluation.

Data Presentation: Antifungal Efficacy

The antifungal activity of 3,7-Dimethyloctanal has been quantified against several key post-
harvest and field plant pathogens. The following tables summarize the minimum inhibitory
concentrations (MIC), minimum fungicidal concentrations (MFC), and other inhibitory metrics.

Table 1: In Vitro Antifungal Activity of 3,7-Dimethyloctanal against Penicillium Species.

Fungal Species MIC MFC Reference
. . 1.36 mg/mL (or 1.60 2.72 mg/mL (or 3.20
Penicillium digitatum [1112][3]
pL/mL) pL/mL)
Penicillium italicum 1.6 mL/L 3.2 mL/L [4]
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Table 2: In Vitro Antifungal Activity of 3,7-Dimethyloctanal against Other Plant Pathogens.

Fungal Species Metric Value Reference

o IC90 (Inhibitory
Botrytis cinerea ) ~300 mg/L [5]
Concentration 90%)

o Mycelial Growth
Botrytis cinerea o 100% at 1,000 mg/L [5]
Inhibition

) ) Mycelial Growth
Fusarium guttiforme o 100% at 1,050 pL/mL*  [6]
Inhibition

*Note: This result was achieved using citronella essential oil containing 35.7% 3,7-
Dimethyloctanal.

Mechanism of Action

Research indicates that the primary antifungal mechanism of 3,7-Dimethyloctanal involves the
disruption of fungal cell membrane integrity and function.[1][3] The proposed signaling pathway
and mechanism are as follows:

o Ergosterol Biosynthesis Inhibition: 3,7-Dimethyloctanal targets the ergosterol biosynthesis
pathway, a critical process for maintaining the structure and fluidity of the fungal cell
membrane.[1][2]

o Lanosterol Accumulation: The inhibition of this pathway leads to a significant decrease in
ergosterol content and a corresponding accumulation of its precursor, lanosterol.[1]

 Membrane Damage: The altered sterol composition compromises the plasma membrane's
integrity. This damage is evidenced by increased membrane permeability, leading to the
leakage of essential intracellular components and ions.[3][7] This ultimately results in fungal
cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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